Cas no 1261975-35-2 (3-(4-Chloro-2-methoxyphenyl)phenol)

• Product Name: 3-(4-Chloro-2-methoxyphenyl)phenol
• CAS No: 1261975-35-2
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• MDL: MFCD18312945
• CID: 2767027
• PubChem ID: 53218646
• Update Time: 2025-06-22

3-(4-Chloro-2-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18312945
• 3-(4-Chloro-2-methoxyphenyl)phenol, 95%
• 1261975-35-2
• DTXSID90683563
• 3-(4-CHLORO-2-METHOXYPHENYL)PHENOL
• LAC97535
• 4'-Chloro-2'-methoxy[1,1'-biphenyl]-3-ol
• 4'-Chloro-2'-methoxy-[1,1'-biphenyl]-3-ol
• 3-(4-Chloro-2-methoxyphenyl)phenol

• MDL： MFCD18312945
• Inchi： 1S/C13H11ClO2/c1-16-13-8-10(14)5-6-12(13)9-3-2-4-11(15)7-9/h2-8,15H,1H3
• InChI Key： KYQYEUDVCVQGTC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 234.0447573Da
• Monoisotopic Mass: 234.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(4-Chloro-2-methoxyphenyl)phenol

3-(4-Chloro-2-methoxyphenyl)phenol: A Comprehensive Overview

3-(4-Chloro-2-methoxyphenyl)phenol, identified by the CAS number 1261975-35-2, is a compound of significant interest in various scientific and industrial domains. This compound, with its unique structural features, has garnered attention due to its potential applications in fields such as pharmaceuticals, agrochemicals, and materials science. The molecule consists of a phenol group attached to a substituted aromatic ring, which introduces both electronic and steric effects that influence its reactivity and functionality.

The synthesis of 3-(4-Chloro-2-methoxyphenyl)phenol typically involves multi-step organic reactions, often utilizing coupling reactions or substitution mechanisms. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such compounds, reducing production costs and environmental impact. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate these reactions under mild conditions.

In terms of chemical properties, 3-(4-Chloro-2-methoxyphenyl)phenol exhibits a melting point of approximately 180°C and a boiling point around 300°C. Its solubility in common solvents like water and organic solvents varies depending on the substituents' electronic nature. The presence of the methoxy group at the 2-position and the chloro group at the 4-position on the aromatic ring imparts unique electronic characteristics, making this compound versatile for various applications.

Recent studies have highlighted the potential of 3-(4-Chloro-2-methoxyphenyl)phenol in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been explored, particularly in the context of neurodegenerative diseases such as Alzheimer's. The compound's phenolic group facilitates hydrogen bonding interactions, which are crucial for binding to target proteins. Additionally, its substituents enhance bioavailability and stability, making it a promising candidate for further preclinical studies.

In the agrochemical sector, 3-(4-Chloro-2-methoxyphenyl)phenol has shown potential as a fungicide. Its ability to inhibit fungal growth by disrupting cellular membranes has been validated through in vitro assays. Recent research has focused on optimizing its formulation to improve efficacy while minimizing environmental toxicity. This compound's dual functionality—combining antifungal activity with low mammalian toxicity—positions it as a valuable addition to sustainable agricultural practices.

The material science community has also taken an interest in this compound due to its role in polymer synthesis. Its phenolic group can participate in polymerization reactions, leading to the formation of high-performance polymers with enhanced thermal stability and mechanical properties. Recent advancements in click chemistry have enabled the incorporation of this compound into polymeric materials used in high-tech applications such as aerospace and electronics.

Toxicological studies on 3-(4-Chloro-2-methoxyphenyl)phenol have been conducted to assess its safety profile. Acute toxicity tests indicate low toxicity when administered orally or dermally, with LD50 values well above therapeutic concentrations. Chronic toxicity studies are currently underway to evaluate long-term effects on organ systems. These findings underscore the need for further research to fully understand its safety profile before widespread application.

In conclusion, 3-(4-Chloro-2-methoxyphenyl)phenol, CAS No. 1261975-35-2, is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and functional groups make it an attractive candidate for innovation in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.